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Compound of Interest

Compound Name: Parsaclisib

Cat. No.: B560406

Researchers and laboratory personnel must adhere to stringent safety protocols when handling
Parsaclisib, a potent and selective PI3Kd inhibitor used in research settings.[1][2] Although a
Safety Data Sheet (SDS) for Parsaclisib indicates it is not classified as hazardous under the
Globally Harmonized System (GHS), standard precautionary measures for handling chemical
compounds are essential to ensure a safe laboratory environment.[3] It is the user's
responsibility to establish appropriate handling and personal protection methods based on the
specific experimental conditions.[3]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protective equipment is crucial to minimize exposure
and ensure safety. The following table summarizes the recommended PPE for various activities
involving Parsaclisib.
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Activity

Recommended Personal Protective
Equipment

Handling Solid Compound

Gloves: Nitrile gloves. Eye Protection: Safety
glasses with side shields or goggles.[4] Lab
Coat: A standard laboratory coat.[4]

Preparing Solutions

Gloves: Nitrile gloves. Eye Protection: Chemical
splash goggles.[4] Lab Coat: A standard
laboratory coat.[4] Respiratory Protection: If
there is a risk of aerosolization, use a NIOSH-

approved respirator.[5]

Administering to Animals

Gloves: Nitrile gloves. Eye Protection: Safety
glasses with side shields or goggles.[4] Lab

Coat: A dedicated laboratory coat.

Cleaning Spills

Gloves: Two pairs of chemotherapy-rated
gloves.[6] Eye Protection: Chemical splash
goggles.[4] Lab Coat: Impermeable gown.[5][6]
Respiratory Protection: NIOSH-approved

respirator.[5]

Handling and Storage

Storage: Parsaclisib should be stored at 4°C under a nitrogen atmosphere.[1] For solutions in
solvents, it is recommended to store them at -80°C for up to six months or -20°C for one

month, also under nitrogen.[1][2]

Handling:

Avoid inhalation of dust or aerosols.

Prevent contact with skin and eyes.

The usual precautionary measures for handling chemicals should be followed.[3]

If a dose is missed by more than 12 hours during in-vivo studies, the dose should be

skipped, and the next scheduled dose should be administered at the usual time.[7]
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Disposal Plan

Contaminated materials and waste should be handled and disposed of in accordance with
institutional, local, and national regulations for chemical waste.

Experimental Workflow for Handling Parsaclisib

The following diagram outlines the standard procedure for safely handling Parsaclisib in a
laboratory setting, from receiving to disposal.
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Caption: Workflow for Safe Handling of Parsaclisib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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